Cas no 317354-98-6 (3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid)

• Product Name: 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid
• CAS No: 317354-98-6
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 4645336
• Update Time: 2025-06-11

3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid

• Inchi： 1S/C25H23NO4/c27-24(28)13-12-17-6-5-7-18(14-17)15-26-25(29)30-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,26,29)(H,27,28)
• InChI Key： UKMIRIYZVGARDE-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=CC(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1

Additional information on 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid

Recent Advances in the Application of 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid (CAS: 317354-98-6) in Chemical Biology and Pharmaceutical Research

The compound 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid (CAS: 317354-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and carboxylic acid functionality, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most notable applications of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and the carboxylic acid moiety allows for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid in the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The study reported a 20% increase in yield compared to traditional methods, underscoring the compound's potential in optimizing peptide-based therapeutics.

In addition to its synthetic utility, this compound has shown promise in the development of enzyme inhibitors. Research conducted by the University of Cambridge in 2024 revealed that derivatives of 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and inflammatory diseases. The study identified a lead compound with an IC50 value of 50 nM, suggesting its potential as a therapeutic candidate for treating metastatic cancers.

Another groundbreaking application of this molecule is in the field of bioconjugation. A recent publication in Angewandte Chemie detailed its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with improved stability and efficacy. The researchers utilized the carboxylic acid group to attach cytotoxic payloads, resulting in ADCs with a drug-to-antibody ratio (DAR) of 4 and minimal off-target effects. This advancement holds significant implications for the treatment of hematological malignancies and solid tumors.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid. A 2024 industry report by Sigma-Aldrich highlighted the need for optimized synthetic protocols to reduce costs and improve yield. Future research directions may focus on green chemistry approaches, such as catalytic methods or solvent-free reactions, to address these limitations.

In conclusion, 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid (CAS: 317354-98-6) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and bioconjugation underscore its versatility and potential for driving innovation in drug discovery. Continued exploration of its derivatives and optimization of synthetic methods will likely yield further breakthroughs in the coming years.